Cas no 578703-91-0 (1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID, 1-(4-CHLOROPHENYL)-, METHYL ESTER)
578703-91-0 structure
Product Name:1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID, 1-(4-CHLOROPHENYL)-, METHYL ESTER
CAS No:578703-91-0
MF:C10H8ClN3O2
MW:237.642420768738
CID:3213141
PubChem ID:52044288
Update Time:2025-04-21
1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID, 1-(4-CHLOROPHENYL)-, METHYL ESTER Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID, 1-(4-CHLOROPHENYL)-, METHYL ESTER
- F2157-1063
- 578703-91-0
- AKOS040815101
- methyl 1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxylate
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- Inchi: 1S/C10H8ClN3O2/c1-16-10(15)9-6-14(13-12-9)8-4-2-7(11)3-5-8/h2-6H,1H3
- InChI Key: FSGYBUOEJMLQAN-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(Cl)C=C2)C=C(C(OC)=O)N=N1
Computed Properties
- Exact Mass: 237.0305042Da
- Monoisotopic Mass: 237.0305042Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 57Ų
1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID, 1-(4-CHLOROPHENYL)-, METHYL ESTER Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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